8-Bromo-7-chloro-1,2,3,4-tetrahydroisoquinoline hydrochloride

• IUPAC Name: 8-bromo-7-chloro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• InChI: InChI=1S/C9H9BrClN.ClH/c10-9-7-5-12-4-3-6(7)1-2-8(9)11;/h1-2,12H,3-5H2;1H
• InChI Key: OXSMWPIXZJMWSV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=CC(=C2Br)Cl.Cl
• Molecular Formula: C9H10BrCl2N
• Molecular Weight: 282.99 g/mol
• CAS No.: 2230807-08-4

Description

“8-Bromo-7-chloro-1,2,3,4-tetrahydroisoquinoline hydrochloride” is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), which are a large group of natural products. THIQ-based compounds, both natural and synthetic, exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of THIQ derivatives has garnered significant attention in the scientific community. Various synthetic strategies have been used for constructing the core scaffold. In recent years, research interest has been directed towards the synthesis of C(1)-substituted derivatives of THIQ, as they can act as precursors for various alkaloids displaying multifarious biological activities.

Chemical Reactions Analysis

The C(1)-functionalization of THIQs with alkynes has been explored using various heterogeneous catalysts. Traditional approaches to the synthesis of C(1)-substituted THIQs include the use of harsh conditions or preassembled substrates.

Scientific Research Applications

• Synthesis of Chloro Compounds : Pyridine hydrochloride, a reagent, has been shown to be effective for synthesizing chloro compounds from bromo derivatives in π-deficient series such as pyridine and quinoline. This suggests potential applications in synthesizing derivatives of 8-Bromo-7-chloro-1,2,3,4-tetrahydroisoquinoline hydrochloride for various chemical studies (Mongin et al., 1996).

• Synthesis of Tetrahydroisoquinoline Derivatives : Research indicates methods for synthesizing 8-chloro-3,4-dihydroisoquinoline and its application in producing various 8-aryl-3,4-dihydroisoquinolines. These derivatives have potential as building blocks in synthesizing drug candidates, implying a role for this compound in pharmaceutical research (Hargitai et al., 2018).

• AMPA Receptor Antagonist Synthesis : A study demonstrates the synthesis of the AMPA receptor antagonist SPD 502, involving a derivative of 1,2,3,4-tetrahydroisoquinoline. This shows the potential use of this compound in developing neurological or psychiatric medications (Geng Min, 2011).

• Phenylethanolamine N-Methyltransferase Inhibition : A compound closely related to 8-Bromo-7-chloro-1,2,3,4-tetrahydroisoquinoline, 7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline, has been identified as an inhibitor of phenylethanolamine N-methyltransferase. This suggests possible research applications in studying and potentially treating diseases related to this enzyme (Demarinis et al., 1981).

• Local Anesthetic Activity Evaluation : A recent study evaluated the local anesthetic activity, acute toxicity, and structure–toxicity relationship of a series of 1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives. This research could inform applications of this compound in developing new anesthetic agents (Azamatov et al., 2023).